Cas no 1860693-16-8 ([2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine)

• Product Name: [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine
• CAS No: 1860693-16-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6247275
• PubChem ID: 130555489
• Update Time: 2025-07-02

[2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1293854
• 1860693-16-8
• [2-methyl-1-(propan-2-yloxy)cyclobutyl]methanamine
• [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine

• Inchi： 1S/C9H19NO/c1-7(2)11-9(6-10)5-4-8(9)3/h7-8H,4-6,10H2,1-3H3
• InChI Key： XKCJJRIGODSCQU-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1(CN)CCC1C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine

Introduction to [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine (CAS No. 1860693-16-8)

[2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1860693-16-8, exhibits a unique structural framework that positions it as a potential candidate for various applications, particularly in the development of novel therapeutic agents. The molecular architecture of this compound features a cyclobutyl core substituted with a methyl group and an alkoxy group, which together contribute to its distinct chemical properties and reactivity.

The structural motif of [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine is of particular interest due to its ability to mimic certain biological targets. The cyclobutyl ring, being a rigid structure, can effectively engage with specific binding pockets in biological macromolecules, such as enzymes and receptors. This rigidity, combined with the presence of functional groups like the methyl and alkoxy substituents, allows for fine-tuned interactions that can be exploited in drug design. Recent studies have highlighted the potential of such structural motifs in creating molecules with enhanced binding affinity and selectivity.

In the realm of pharmaceutical research, the synthesis and characterization of [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine have been areas of active investigation. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and stereocontrolled transformations, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in accessing complex molecules.

The biological activity of [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine has been explored in several preclinical studies. Researchers have been particularly interested in its potential as a scaffold for developing drugs targeting neurological disorders. The cyclobutyl moiety's ability to interact with transmembrane proteins and its overall lipophilicity make it an attractive candidate for modulating neurotransmitter receptors. Preliminary findings suggest that derivatives of this compound may exhibit promising pharmacological effects, although further research is necessary to fully elucidate their mechanisms of action.

Moreover, the compound's structural features have also drawn attention from the materials science community. The cyclobutyl ring's rigidity and the presence of polar functional groups offer unique properties that could be exploited in designing advanced materials with specific applications. For instance, polymers or copolymers incorporating this motif could exhibit enhanced mechanical strength or thermal stability, making them suitable for use in industrial applications or as components in electronic devices.

The development of computational tools for predicting the properties and reactivity of complex molecules has significantly accelerated the discovery process for [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine. Molecular modeling techniques, such as density functional theory (DFT) calculations and molecular dynamics simulations, have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These computational studies not only provide insights into its potential pharmacological activity but also guide the design of next-generation derivatives with improved properties.

Recent advancements in green chemistry have also influenced the synthesis of [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine. There is a growing emphasis on developing synthetic routes that minimize waste generation and reduce environmental impact. Catalytic methods that employ recyclable catalysts or biodegradable solvents are being explored to achieve these goals. Such sustainable approaches not only align with global environmental concerns but also enhance the economic viability of producing this compound on an industrial scale.

The future prospects for [2-Methyl-1-(propan-2-yloxy)cyclobutyl]methanamine are promising, with ongoing research expected to uncover new applications and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one are likely to play an increasingly important role in addressing complex diseases and improving human health.